3-amino-N,N-dimethylcyclohexane-1-carboxamide
Overview
Description
“3-amino-N,N-dimethylcyclohexane-1-carboxamide” is a chemical compound with the molecular formula C9H18N2O and a molecular weight of 170.25 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “3-amino-N,N-dimethylcyclohexane-1-carboxamide” consists of a cyclohexane ring, which is a six-membered ring of carbon atoms, with an amine (-NH2) and a carboxamide (-CONH2) functional group attached . The exact spatial arrangement of these groups would depend on the specific isomer of the compound.Physical And Chemical Properties Analysis
“3-amino-N,N-dimethylcyclohexane-1-carboxamide” is a liquid at room temperature . It has a molecular weight of 170.25 . Other physical and chemical properties such as boiling point, melting point, solubility, and stability were not available in the sources I found.Scientific Research Applications
Nitrogen Heterocycles in Medicinal Chemistry
Nitrogen heterocycles are fundamental structures in pharmaceuticals, with a significant percentage of FDA-approved drugs containing such motifs (Vitaku, Smith, & Njardarson, 2014). These structures are crucial for designing molecules with specific biological activities, including therapeutic agents for treating various diseases.
Amides in Polymer Science
Amides, such as those derived from 3-amino-N,N-dimethylcyclohexane-1-carboxamide, play a critical role in polymer science. They are key monomers in the synthesis of polyamides, which are known for their strength, durability, and resistance to various chemicals and environmental factors. Polyamides find applications in textiles, automotive components, and packaging materials due to their excellent material properties (Richaud et al., 2013).
Biochemistry and Plant Science
In biochemistry and plant science, compounds structurally related to 3-amino-N,N-dimethylcyclohexane-1-carboxamide, such as 1-aminocyclopropane-1-carboxylic acid (ACC), are studied for their role as precursors to ethylene, a plant hormone involved in various developmental processes and stress responses (Van de Poel & Van Der Straeten, 2014). Understanding these compounds' metabolic pathways provides insights into plant growth and adaptation mechanisms.
Synthetic Chemistry
In synthetic chemistry, the functional groups present in 3-amino-N,N-dimethylcyclohexane-1-carboxamide serve as versatile intermediates for constructing complex molecules, including heterocyclic compounds. These synthetic pathways are crucial for developing new materials, catalysts, and pharmaceuticals, demonstrating the broad applicability of such compounds in scientific research (Taber & Tirunahari, 2011).
properties
IUPAC Name |
3-amino-N,N-dimethylcyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-11(2)9(12)7-4-3-5-8(10)6-7/h7-8H,3-6,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCXYZVDUCFHTTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
388630-74-8 |
Source
|
| Record name | 3-amino-N,N-dimethylcyclohexane-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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